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Cat. No.: B022450 Get Quote

Abstract
This application note details a robust and highly enantioselective method for the synthesis of

(R)-1-(naphthalen-1-yl)ethanol from 1-acetonaphthone via asymmetric transfer

hydrogenation. The protocol utilizes a well-defined chiral ruthenium catalyst, specifically RuCl--

INVALID-LINK--, to achieve high yield and excellent enantiomeric excess. This methodology is

of significant interest to researchers in medicinal chemistry and materials science, where

optically active alcohols serve as crucial chiral building blocks.

Introduction
Chiral secondary alcohols are pivotal intermediates in the synthesis of a wide array of

pharmaceuticals and fine chemicals. The enantioselective reduction of prochiral ketones

represents one of the most efficient methods for accessing these valuable compounds. Among

the various techniques, asymmetric transfer hydrogenation (ATH) has emerged as a practical

and scalable approach due to its operational simplicity, use of readily available hydrogen

donors, and the high efficiency of catalysts under mild conditions.

Noyori-type ruthenium catalysts, featuring a chiral diamine ligand, have been extensively

documented for their exceptional performance in the asymmetric reduction of aromatic ketones.

[1][2] This protocol focuses on the application of a commercially available chiral ruthenium

complex for the synthesis of (R)-1-(naphthalen-1-yl)ethanol, a key precursor for various chiral

ligands and pharmacologically active molecules.
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Reaction Scheme
The asymmetric transfer hydrogenation of 1-acetonaphthone to (R)-1-(naphthalen-1-
yl)ethanol is depicted below. A formic acid/triethylamine (HCOOH/NEt₃) azeotropic mixture

serves as the hydrogen source.
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Reactants Product

RuCl[(S,S)-TsDPEN](p-cymene)
HCOOH / NEt₃

Asymmetric Transfer
Hydrogenation
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Reaction Setup
(1-Acetonaphthone, Catalyst)

Addition of Solvent and HCOOH/NEt₃

Inert Atmosphere

Reaction at 28°C for 24h

Reaction Quenching
(sat. NaHCO₃)

TLC Monitoring

Aqueous Work-up
(Extraction with DCM)

Drying and Concentration

Purification
(Column Chromatography)

Characterization
(NMR, MS, Chiral HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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